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Compound of Interest

Compound Name: Dipropylene Glycol

Cat. No.: B041319

This document provides essential safety and logistical information for the proper disposal of
Dipropylene Glycol (DPG), ensuring compliance and safety in research, scientific, and drug
development environments.

Immediate Safety and Handling

Before beginning any disposal process, ensure all safety precautions are understood and
followed.[1] Proper handling is critical to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE):

o Gloves: Wear chemical-impermeable gloves to avoid skin contact.[2]

o Eye Protection: Use safety goggles or a face shield to protect against splashes.[1]

» Protective Clothing: Standard lab coats or other protective clothing should be worn.[1][2]
Ventilation:

» Always handle Dipropylene Glycol in a well-ventilated area to avoid the inhalation of
vapors.[2][3] Local exhaust ventilation is recommended over processing areas.[4]

Spill Management:
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 In the event of a spill, immediately contain the liquid to prevent it from entering drains or
waterways.[1][4]

e Use an inert absorbent material, such as sand or earth, to soak up the spill.[1][5]

e Collect the absorbed material and place it in a suitable, sealed, and properly labeled
container for disposal.[1][4]

e Clean the spill area thoroughly with water.[1]

Disposal Procedures: A Step-by-Step Guide

The disposal of Dipropylene Glycol must be carried out in accordance with federal, state, and
local regulations.[1] These regulations may vary, and it is the responsibility of the waste
generator to ensure full compliance.[1]

Step 1: Waste Characterization
» Determine if the Dipropylene Glycol waste is contaminated with other substances.

e The processing, use, or contamination of DPG may alter its waste management options and
could classify it as hazardous waste.[1]

Step 2: Segregation and Storage
o Store waste Dipropylene Glycol in suitable, closed, and clearly labeled containers.[2][6]

e Do not mix DPG waste with other waste streams unless approved by your institution's
environmental health and safety (EHS) department or a licensed waste disposal contractor.

[6]

o Store containers in a cool, dry, and well-ventilated area away from heat, ignition sources, and
incompatible materials like strong oxidizers.[2][3][7]

Step 3: Disposal Options

e Recycling: Whenever possible, recycling or recovery should be the preferred option.[1]
Consult with licensed recycling facilities to determine if your DPG waste is acceptable.
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e Licensed Waste Disposal: For DPG that cannot be recycled, arrange for disposal through a
licensed chemical destruction plant or an approved waste disposal facility.[1][2]

« Incineration: Controlled incineration with flue gas scrubbing is a suitable method for
disposing of Dipropylene Glycol.[2]

Important Considerations:
e DO NOT discharge Dipropylene Glycol to sewer systems or drains.[2][6][8]

e DO NOT dispose of DPG in standard trash or pour it onto the ground.[6]

Container Disposal
Empty Dipropylene Glycol containers may retain product residue and should be handled with

care.[1]

» Containers can be triple-rinsed (or the equivalent) and offered for recycling or reconditioning.

[2]

 Alternatively, puncture the container to render it unusable for other purposes and dispose of
it in a sanitary landfill, if permitted by local regulations.[2]

Quantitative Data Summary

While specific quantitative regulatory limits can vary significantly by location, the following table
summarizes key physical properties of Dipropylene Glycol relevant to handling and storage.

Property Value

Flash Point 130 °C (Closed Cup)
Lower Explosion Limit 29%

Upper Explosion Limit 12.6 %

Auto-ignition Temperature 327-337°C

Data sourced from supplier Safety Data Sheets and may vary slightly.
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Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Dipropylene Glycol.
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Caption: Dipropylene Glycol Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Dipropylene Glycol: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041319#dipropylene-glycol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

